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Compound of Interest

Compound Name: ML179

Cat. No.: B15561047

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety, handling, and disposal information for the experimental
compound ML179, also known as SR-1309. As a trusted partner in your research, we aim to
deliver value beyond the product itself by equipping you with the necessary information for safe
and effective laboratory practices. The following procedural guidance is designed to directly
address your operational questions and ensure the highest safety standards when working with
ML179.

Immediate Safety and Handling Precautions

While a comprehensive Safety Data Sheet (SDS) for ML179 is not publicly available, a
precautionary approach based on its known biological activity and general laboratory chemical
safety standards is essential. ML179 is a potent inverse agonist of the Liver Receptor
Homolog-1 (LRH-1/NR5AZ2), a nuclear receptor involved in various physiological processes.[1]
The toxicological properties of ML179 have not been fully elucidated; therefore, it should be
handled with care, assuming it is potentially hazardous.

Personal Protective Equipment (PPE):

Standard laboratory PPE is mandatory when handling ML179 in solid or solution form. This
includes, but is not limited to:

e Eye Protection: Chemical safety goggles or a face shield.
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» Hand Protection: Chemical-resistant gloves (e.g., nitrile).
» Body Protection: A laboratory coat.

» Respiratory Protection: While not generally required for handling small quantities in a well-
ventilated area, a respirator may be necessary if there is a risk of aerosolization or if
handling larger quantities.

Engineering Controls:
o Work with ML179 should be conducted in a well-ventilated laboratory.

o For procedures with a risk of generating dust or aerosols, a chemical fume hood is
recommended.

Hygiene Practices:

» Avoid inhalation, ingestion, and contact with skin and eyes.
e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the laboratory.

Logistical Information: Storage and Disposal

Proper storage and disposal are critical for maintaining the integrity of ML179 and ensuring
laboratory safety.

Storage:

o ML179 is typically supplied as a crystalline solid or in a solution.

o Store in a tightly sealed, light-resistant container.

o For long-term storage, it is recommended to store the compound at -20°C or -80°C.

Disposal:
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» Dispose of ML179 and any contaminated materials in accordance with local, state, and
federal regulations for chemical waste.

e Do not dispose of down the drain or in regular trash.

» Consult your institution's environmental health and safety (EHS) office for specific guidance
on chemical waste disposal.

Quantitative Data Summary

The following table summarizes the available quantitative data for ML179 (SR-1309).

Property Value Source

Molecular Formula C27H28N204S MedChemExpress
Molecular Weight 476.59 g/mol MedChemExpress
Purity >98% MedChemExpress
Appearance A crystalline solid MedChemExpress
Solubility DMSO: = 34 mg/mL MedChemExpress
ICso 320 nM (for LRH-1/NR5A2) MedChemExpress

Note: This data is based on information from chemical suppliers and may vary. Please refer to
the certificate of analysis provided with your specific batch of ML179.

Experimental Protocol: Inhibition of Cancer Cell
Proliferation

The following is a representative protocol for an in vitro experiment using ML179 to assess its
effect on the proliferation of breast cancer cells, where it has shown anti-proliferative activity.

Objective: To determine the effect of ML179 on the viability of MDA-MB-231 breast cancer
cells.

Materials:
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e ML179 (SR-1309)

» MDA-MB-231 breast cancer cell line

e Dulbecco's Modified Eagle Medium (DMEM)
o Fetal Bovine Serum (FBS)

» Penicillin-Streptomycin solution

e Trypsin-EDTA

o Phosphate-Buffered Saline (PBS)

o Cell viability assay reagent (e.g., MTT, CellTiter-Glo®)
o 96-well cell culture plates

e CO:z2 incubator (37°C, 5% CO2)

e Microplate reader

Procedure:

e Cell Culture: Culture MDA-MB-231 cells in DMEM supplemented with 10% FBS and 1%
Penicillin-Streptomycin in a 37°C, 5% CO: incubator.

e Cell Seeding:
o Trypsinize and count the cells.

o Seed the cells in a 96-well plate at a density of 5,000 cells per well in 100 pL of culture
medium.

o Incubate for 24 hours to allow for cell attachment.
e ML179 Treatment:

o Prepare a stock solution of ML179 in DMSO.
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o Prepare serial dilutions of ML179 in culture medium to achieve the desired final
concentrations (e.g., 0.1, 1, 10, 25, 50 uM). Include a vehicle control (DMSO only).

o Remove the old medium from the wells and add 100 pL of the medium containing the
different concentrations of ML179 or vehicle control.

 Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.
o Cell Viability Assay:

o After the incubation period, perform a cell viability assay according to the manufacturer's
instructions. For an MTT assay:

Add 10 pL of MTT reagent (5 mg/mL) to each well.

Incubate for 4 hours at 37°C.

Add 100 pL of solubilization buffer to each well.

Incubate for 2 hours at room temperature in the dark.
» Data Analysis:
o Measure the absorbance at the appropriate wavelength using a microplate reader.

o Calculate the percentage of cell viability for each concentration relative to the vehicle
control.

o Plot the results to determine the dose-dependent effect of ML179 on cell proliferation.

Signaling Pathway Diagram

ML179 acts as an inverse agonist of the Liver Receptor Homolog-1 (LRH-1), a nuclear receptor
that plays a role in gene transcription. In its active state, LRH-1 can promote the expression of
genes involved in cell proliferation. As an inverse agonist, ML179 binds to LRH-1 and promotes
the recruitment of co-repressors, thereby inhibiting the transcription of these target genes.
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Caption: ML179 inhibits LRH-1 mediated gene transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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